Cas no 1391454-96-8 ((1S)-1-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE DIHYDROCHLORIDE)

• Product Name: (1S)-1-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE DIHYDROCHLORIDE
• CAS No: 1391454-96-8
• MF: C₉H₁₂Cl₂F₄N₂
• MW: 295.104594230652
• CID: 5581098
• PubChem ID: 145708346
• Update Time: 2023-08-10

(1S)-1-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE DIHYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE DIHYDROCHLORIDE
• 1391454-96-8
• (1S)-1-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE2HCL
• N13605
• (1S)-1-[2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL]ETHANE-1,2-DIAMINE 2HCL

• Inchi： 1S/C9H10F4N2.2ClH/c10-7-2-1-5(9(11,12)13)3-6(7)8(15)4-14;;/h1-3,8H,4,14-15H2;2*1H/t8-;;/m1../s1
• InChI Key： GUYNHAUCMYLFAA-YCBDHFTFSA-N
• SMILES： Cl.Cl.FC1=CC=C(C(F)(F)F)C=C1[C@@H](CN)N

Computed Properties

• Exact Mass: 294.0313664g/mol
• Monoisotopic Mass: 294.0313664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų